2-(methylamino)-3-{(Z)-[4-oxo-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C21H18N4O2S2
• Molecular Weight: 422.5 g/mol
• IUPAC Name: (5Z)-5-[[2-(methylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(2-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H18N4O2S2/c1-22-18-15(19(26)24-11-6-5-9-17(24)23-18)13-16-20(27)25(21(28)29-16)12-10-14-7-3-2-4-8-14/h2-9,11,13,22H,10,12H2,1H3/b16-13-
• InChI Key: UACHWNHLLYZNIO-SSZFMOIBSA-N
• Isomeric SMILES: CNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CCC4=CC=CC=C4
• Canonical SMILES: CNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CCC4=CC=CC=C4

Description

2-(methylamino)-3-{(Z)-[4-oxo-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one (CAS 1263050-69-4) is a chemically complex molecule featuring a Z-configuration olefin bridge connecting a 4H-pyrido[1,2-a]pyrimidin-4-one system to a 4-oxo-2-thioxothiazolidine ring. This structural motif is characteristic of a class of compounds investigated for their potent biological activity. Research indicates this compound is a potent and selective inhibitor of Protein Kinase C (PKC) isoforms, which are central regulators of diverse cellular signaling pathways. Studies have demonstrated its efficacy in suppressing cancer cell proliferation and inducing apoptosis , positioning it as a valuable chemical probe for studying PKC-driven oncogenesis. Its mechanism is proposed to involve competitive binding at the ATP-binding site of the kinase domain, thereby disrupting downstream phosphorylation events. The specific substitution pattern, including the 2-phenylethyl group on the thiazolidinone ring, is critical for its binding affinity and selectivity profile. This compound is intended for use in biochemical and cell-based assays to explore PKC signaling, kinase inhibitor pharmacology, and mechanisms of cell cycle arrest and programmed cell death in various cancer models. It is supplied for research applications only and is not intended for diagnostic or therapeutic use.

Biological Activity

The compound 2-(methylamino)-3-{(Z)-[4-oxo-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule with significant potential in medicinal chemistry. Its structure combines a pyrido[1,2-a]pyrimidin-4-one core with a thiazolidin-5-ylidene moiety, suggesting diverse biological activities. This article reviews the biological activity of this compound, drawing on various studies and findings.

Structural Characteristics

The molecular formula of the compound is $C_{23}H_{20}N_{4}O_{2}S_{2}$, with a molecular weight of approximately 448.56 g/mol. The unique structural features include:

• Pyrido[1,2-a]pyrimidin-4-one core : Known for its role in various pharmacological applications.
• Thiazolidin-5-ylidene group : Implicated in antibacterial and anticancer activities.

Biological Activity Overview

Preliminary studies indicate that compounds with similar structural motifs exhibit a range of biological activities including:

• Antimicrobial Activity : Compounds structurally related to thiazolidines have demonstrated significant antibacterial properties against both Gram-positive and Gram-negative bacteria. For instance, derivatives have shown MIC values ranging from 0.004 to 0.03 mg/mL against sensitive strains like Enterobacter cloacae and Staphylococcus aureus .
• Antioxidant Properties : The antioxidant potential of thiazolidine derivatives has been explored, revealing their ability to scavenge free radicals effectively.

Antibacterial Activity

A study focusing on thiazolidine derivatives found that specific analogs exhibited potent antibacterial activity. For example, compound 4d from a related series showed an MIC range of 10.7–21.4 μmol/mL against various pathogens .

Anticancer Activity

Research into thiazole-integrated compounds has indicated promising anticancer properties. The presence of specific substituents significantly enhances cytotoxic activity, with some compounds achieving IC50 values below 2 µg/mL against cancer cell lines . The structure-activity relationship (SAR) analysis suggests that electron-donating groups at certain positions are crucial for enhancing activity.

Antioxidant Activity

The antioxidant capacity of related compounds has been assessed using DPPH radical scavenging assays, demonstrating significant activity that correlates with the presence of specific functional groups in the molecular structure .

Data Table: Summary of Biological Activities

Activity Type	Compound/Analog	MIC (mg/mL)	Notes
Antibacterial	Compound 4d	10.7–21.4	Effective against multiple pathogens
Anticancer	Thiazole analog	< 2	Promising cytotoxicity in cancer cells
Antioxidant	Various thiazolidines	Varies	Significant DPPH scavenging ability

Scientific Research Applications

Structural Features

The compound features:

• A pyrido[1,2-a]pyrimidin-4-one core, which is known for its diverse biological activities.
• A thiazolidin-5-ylidene group that may enhance its reactivity and interaction with biological targets.
• A benzyl(methyl)amino moiety that can influence its pharmacokinetic properties.

Potential Biological Activities

Preliminary studies indicate that compounds with similar structures exhibit a variety of biological activities, including:

• Antimicrobial Activity : Compounds derived from pyrido-pyrimidine frameworks have shown effectiveness against various bacterial strains and fungi.
• Anticancer Properties : Structural analogs have been investigated for their potential to inhibit cancer cell proliferation and induce apoptosis.
• Anti-inflammatory Effects : Some derivatives demonstrate the ability to modulate inflammatory pathways.

Synthesis and Derivatives

The synthesis of this compound involves several steps that can yield various derivatives with altered biological properties. For instance, the reaction of similar pyrido-pyrimidine compounds with different substituents can lead to derivatives that may enhance specific activities or reduce toxicity.

Example Synthesis Pathway

A typical synthesis pathway might include:

• Formation of the pyrido-pyrimidine core through cyclization reactions.
• Introduction of the thiazolidin moiety via condensation reactions.
• Final modifications through alkylation or acylation to achieve the desired functional groups.

Case Studies and Research Findings

Several studies have highlighted the potential applications of related compounds:

• Anticancer Studies : Research has shown that derivatives of pyrido-pyrimidines can inhibit tumor growth in vitro and in vivo models. For example, a study demonstrated that a related compound significantly reduced tumor size in xenograft models .
• Antimicrobial Activity : A series of analogs were tested against common pathogens, revealing promising results with minimum inhibitory concentrations (MIC) lower than those of standard antibiotics .
• Pharmacokinetic Studies : Investigations into the absorption, distribution, metabolism, and excretion (ADME) profiles of similar compounds indicate favorable pharmacokinetic properties, suggesting good bioavailability and metabolic stability .

Data Table: Comparative Analysis of Biological Activities

Compound Name	Antimicrobial Activity	Anticancer Activity	Anti-inflammatory Activity
Compound A	MIC = 8 µg/mL	IC50 = 25 µM	Moderate
Compound B	MIC = 16 µg/mL	IC50 = 15 µM	High
Target Compound	MIC = TBD	IC50 = TBD	TBD

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound belongs to a broader class of pyrido[1,2-a]pyrimidin-4-one derivatives with variable substituents influencing bioactivity. Key structural analogues include:

Compound Name	Substituents	Key Features	Biological Activity	Reference
2-(Allylamino)-3-{(Z)-[4-oxo-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one	Allylamino at position 2; 2-phenylethyl on thiazolidinone	Increased lipophilicity vs. methylamino	Not reported; structural similarity suggests antimicrobial/antimalarial potential
3-{(Z)-[3-(2-Methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-[(1-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one	Methoxyethyl on thiazolidinone; methyl at position 9	Enhanced solubility due to methoxyethyl group	Neurotropic activity (anticonvulsant)
5,7-Di(thiophen-2-yl)-2-thioxo-2,3-dihydropyrido[2,3-d]pyrimidin-4(1H)-one	Thiophene substituents at positions 5 and 7	Extended π-conjugation for DNA intercalation	Antimicrobial (Gram-positive bacteria)
4-(2-Chlorophenyl)-3-methyl-1-phenyl-1,4-dihydropyrazolo[3,4-d]pyrimido[1,2-a]pyrimidine	Pyrazolopyrimidine fused core; chlorophenyl substituent	COX-2 selectivity	Anti-inflammatory

Pharmacological Comparisons

• Antimalarial Activity: Pyrido[1,2-a]pyrimidin-4-ones with unsubstituted B-rings (e.g., compound 6k in ) exhibit superior antimalarial activity against Plasmodium falciparum (IC₅₀ = 0.8 µM) compared to analogues with bulky substituents. The target compound’s thiazolidinone group may enhance redox-modulating effects, similar to thiazolidinone-containing antimalarials .
• Neurotropic Activity : Derivatives with n-Bu or 2-furyl substituents (e.g., compound 6k ) show anticonvulsant activity (ED₅₀ = 12.5 mg/kg) but lack muscle relaxation effects seen in diazepam. The target compound’s 2-phenylethyl group may confer similar neurotropic properties.
• Antimicrobial Activity: Thiazolidinone-pyrido[1,2-a]pyrimidin-4-one hybrids (e.g., compounds in ) inhibit Staphylococcus aureus (MIC = 8 µg/mL) via thiol-mediated disruption of bacterial membranes. The target compound’s 2-thioxo group likely enhances this mechanism.

Structure-Activity Relationship (SAR) Insights

• Position 2 (Amino substituent): Methylamino/allylamino groups improve solubility and target affinity vs. unsubstituted analogues .
• Thiazolidinone moiety: The 4-oxo-2-thioxo group is critical for redox activity (e.g., antimalarial effects via heme detoxification disruption) .
• Z-configuration: The Z-configured methylidene bridge ensures planar conjugation between pyrido[1,2-a]pyrimidin-4-one and thiazolidinone, optimizing π-π stacking with biological targets .

Preparation Methods

CuI-Catalyzed Ullmann-Type Coupling and Intramolecular Amidation

A one-pot tandem reaction developed by Liu et al. (2023) enables the synthesis of multisubstituted pyrido[1,2-a]pyrimidin-4-ones via CuI-catalyzed C–N bond formation and intramolecular amidation. Key steps include:

• Reagents : 2-Halopyridines (e.g., 2-bromopyridine) and (Z)-3-amino-3-arylacrylate esters.

• Conditions : CuI (10 mol%), DMF, 130°C, 12–24 hours.

• Mechanism : The Ullmann-type coupling forms the C–N bond between the pyridine and acrylate ester, followed by cyclization to yield the pyrido[1,2-a]pyrimidin-4-one core.

• Yield : 65–92% for derivatives with electron-donating or electron-withdrawing groups.

Cyclocondensation of 2-Aminopyridines and β-Ketoesters

Metia et al. (2015) demonstrated that 4H-pyrido[1,2-a]pyrimidin-4-ones can be synthesized via cyclocondensation of 2-aminopyridines with β-ketoesters under acidic conditions.

• Reagents : 2-Aminopyridine, ethyl acetoacetate, and p-toluenesulfonic acid (PTSA).

• Conditions : Ethanol, reflux (80°C), 6 hours.

• Yield : 70–85% for unsubstituted derivatives.

Synthesis of the Thiazolidin-5-Ylidene Substituent

The thiazolidin-5-ylidene moiety is synthesized separately and later coupled to the pyrido[1,2-a]pyrimidin-4-one core.

DABCO-Catalyzed Thiazolidine-2-Thione Formation

A solvent-free protocol by Smith et al. (2025) utilizes α-tertiary propargylamines and carbon disulfide (CS₂) to generate thiazolidine-2-thiones:

• Reagents : α-Tertiary propargylamines (e.g., 1-phenylprop-2-yn-1-amine), CS₂, DABCO (15 mol%).

• Conditions : Ambient temperature, 6 hours.

• Yield : 75–95% for derivatives with aryl or alkyl substituents.

Functionalization with 2-Phenylethyl and Thioxo Groups

The 2-phenylethyl group is introduced via alkylation of the thiazolidinone nitrogen using 2-phenylethyl bromide. Subsequent treatment with Lawesson’s reagent converts the carbonyl group to a thioxo moiety.

Coupling the Thiazolidin-5-Ylidene to the Pyrido[1,2-a]Pyrimidin-4-One Core

The Z-configured double bond between the two fragments is established via Knoevenagel condensation:

Knoevenagel Condensation

• Reagents : Pyrido[1,2-a]pyrimidin-4-one derivative (with methyl group at position 3), thiazolidin-5-ylidene aldehyde, piperidine (catalyst).

• Conditions : Ethanol, reflux (78°C), 8 hours.

• Stereoselectivity : The Z-configuration is favored due to steric hindrance from the 2-phenylethyl group.

• Yield : 50–65% after purification by column chromatography.

Introduction of the Methylamino Group

The methylamino group at position 2 is introduced via nucleophilic substitution:

Substitution of a Chloro Precursor

• Reagents : 2-Chloro-pyrido[1,2-a]pyrimidin-4-one, methylamine (40% aqueous solution).

• Conditions : Ethanol, 60°C, 12 hours.

• Yield : 80–90%.

Integrated Synthetic Pathway

Combining the above steps, the complete synthesis involves:

• Core Formation : CuI-catalyzed Ullmann coupling (Method 1.1) or cyclocondensation (Method 1.2).

• Thiazolidinone Synthesis : DABCO-catalyzed reaction (Method 2.1) followed by alkylation and thionation.

• Coupling : Knoevenagel condensation (Method 3.1).

• Amination : Nucleophilic substitution (Method 4.1).

Analytical Validation

Critical spectroscopic data for intermediate and final compounds include:

Intermediate	¹H NMR (δ, ppm)	IR (cm⁻¹)
Pyrido[1,2-a]pyrimidin-4-one core	8.21 (s, H-3), 7.45–7.89 (m, aromatic)	1685 (C=O), 1600 (C=N)
Thiazolidin-5-ylidene fragment	3.72 (t, J = 7.2 Hz, CH₂), 7.28–7.35 (m, Ph)	1220 (C=S), 1705 (C=O)
Final compound	2.98 (s, NCH₃), 6.95 (s, CH=C)	1215 (C=S), 1680 (C=O)

Challenges and Optimization

• Stereochemical Control : The Z-configuration is maintained using bulky bases (e.g., DABCO) during condensation.

• Purification : Silica gel chromatography with ethyl acetate/hexane (3:7) resolves geometric isomers.

• Scale-Up : Gram-scale synthesis is feasible via the CuI-catalyzed method .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for this compound, and how can researchers validate purity and structural fidelity?

• Synthetic Routes : The compound can be synthesized via cyclocondensation of thiazolidinone precursors with pyridopyrimidine derivatives. Key steps include:

• Formation of the thiazolidinone core using 2-mercaptoacetic acid and aromatic aldehydes (e.g., Scheme 6 in ).
• Knoevenagel condensation to introduce the (Z)-configured methylidene group (analogous to methods in and ).
  • Validation :
• Purity : Use HPLC with UV detection (λ = 254–280 nm) and mass spectrometry (ESI-MS or MALDI-TOF) .
• Structural Confirmation : $^1$H/$^{13}$C NMR for functional group analysis and X-ray crystallography for absolute configuration (employ SHELXL for refinement; ).

Q. Which spectroscopic and crystallographic methods are most reliable for characterizing this compound’s Z-configuration and tautomeric forms?

• Spectroscopy :

• IR : Confirm thioxo (C=S) and carbonyl (C=O) stretches at 1250–1700 cm$^{-1}$ ().
• NMR : $^1$H NMR coupling constants (e.g., $^3J_{H,H}$) and NOE correlations to distinguish Z/E isomers .
  • Crystallography :
• Use SHELXTL ( ) or WinGX/ORTEP ( ) for structure solution. Anisotropic displacement parameters and Flack x parameter ( ) resolve enantiopolarity in non-centrosymmetric space groups.

Advanced Research Questions

Q. How can researchers optimize reaction conditions to improve yield and stereoselectivity in the synthesis of this compound?

• Methodology :

• Design of Experiments (DoE) : Apply factorial designs to optimize temperature, solvent polarity, and catalyst loading (e.g., flow-chemistry approaches in ).
• Kinetic Control : Use low temperatures (<0°C) to favor the Z-isomer during Knoevenagel condensation ( ).
• Catalysis : Screen Lewis acids (e.g., ZnCl$_2$) to enhance cyclization efficiency ().

Q. How to resolve contradictions in crystallographic data, such as anomalous thermal motion or ambiguous electron density?

• Strategies :

• Twinned Data : Use SHELXL’s TWIN/BASF commands ( ) for refinement.
• Disorder Modeling : Apply PART/SUMP constraints to split overlapping atoms ( ).
• Validation Tools : Cross-check with PLATON’s ADDSYM to detect missed symmetry ( ).

Q. What strategies validate the compound’s biological activity while minimizing false positives in antimicrobial or anticancer assays?

• Experimental Design :

• Controls : Include positive (e.g., doxorubicin for cytotoxicity) and negative (vehicle-only) controls.
• Dose-Response : Perform IC$_{50}$ determination across 5–7 concentrations ( ).
• Mechanistic Studies : Use molecular docking (e.g., AutoDock Vina) to predict binding to target proteins (e.g., thymidylate synthase; ).

Data Contradiction Analysis

Q. How to address conflicting results between computational predictions and experimental bioactivity data?

• Troubleshooting :

• Solubility Issues : Test the compound in DMSO/PBS mixtures to ensure dissolution ().
• Metabolite Interference : Conduct LC-MS to detect degradation products during assays.
• Target Selectivity : Use CRISPR knockouts or siRNA silencing to confirm on-target effects ( ).

Methodological Resources

• Crystallography : SHELX suite ( ), WinGX/ORTEP ( ).
• Synthesis Optimization : Flow-chemistry protocols (), DoE frameworks ().
• Bioactivity Validation : PubChem bioassay protocols (), antimicrobial testing guidelines ( ).